Cas no 1702097-54-8 (7-Chloro-4-methyl-2,3-dihydro-1H-indole)

• Product Name: 7-Chloro-4-methyl-2,3-dihydro-1H-indole
• CAS No: 1702097-54-8
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• CID: 5102707
• Update Time: 2025-06-11

7-Chloro-4-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-methyl-2,3-dihydro-1H-indole

• Inchi： 1S/C9H10ClN/c1-6-2-3-8(10)9-7(6)4-5-11-9/h2-3,11H,4-5H2,1H3
• InChI Key： NSUQRSWDAXDFAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1NCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Additional information on 7-Chloro-4-methyl-2,3-dihydro-1H-indole

Comprehensive Overview of 7-Chloro-4-methyl-2,3-dihydro-1H-indole (CAS No. 1702097-54-8)

7-Chloro-4-methyl-2,3-dihydro-1H-indole (CAS No. 1702097-54-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative, characterized by its chloro and methyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are increasingly exploring its potential due to its favorable physicochemical properties and compatibility with modern synthetic methodologies.

The growing interest in 7-Chloro-4-methyl-2,3-dihydro-1H-indole aligns with broader trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly processes, this compound's efficient synthetic routes—such as catalytic hydrogenation or palladium-coupling reactions—have become a focal point. Recent publications highlight its role in cascade reactions and multicomponent syntheses, addressing common search queries like "indole derivatives in drug design" or "CAS 1702097-54-8 applications". Its stability under physiological conditions further enhances its appeal for medicinal chemistry applications.

From a commercial perspective, 7-Chloro-4-methyl-2,3-dihydro-1H-indole is often sought after by suppliers specializing in high-purity intermediates. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a topic frequently searched by quality control professionals. The compound's logP value and solubility profile also make it a subject of interest in ADMET studies, particularly for researchers investigating blood-brain barrier permeability. These attributes contribute to its prominence in databases like PubChem and Reaxys, where users often query "indole-based scaffold optimization".

Innovative applications of CAS 1702097-54-8 extend to material science, where its π-conjugated system is explored for organic semiconductors. This interdisciplinary relevance answers frequent searches on "indole compounds in electronics". Furthermore, its regioselective functionalization capabilities are leveraged in combinatorial chemistry libraries, addressing the demand for diverse molecular architectures in high-throughput screening. Such versatility ensures its continued relevance in both academic and industrial settings.

Safety and handling protocols for 7-Chloro-4-methyl-2,3-dihydro-1H-indole adhere to standard laboratory practices, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its storage recommendations (e.g., ambient temperature, desiccated conditions) are frequently searched by laboratory personnel. The compound's MSDS data sheets typically highlight compatibility with common organic solvents, a practical consideration for synthetic workflows.

In conclusion, 7-Chloro-4-methyl-2,3-dihydro-1H-indole (CAS No. 1702097-54-8) exemplifies the convergence of structural elegance and functional utility in modern chemistry. Its applications span pharmaceutical innovation, agrochemical development, and advanced materials, making it a compound of enduring scientific and commercial value. As research paradigms evolve, this indole derivative remains a cornerstone for addressing complex challenges in molecular design and synthesis.